Cas no 63403-11-2 (3-methyl-2-(3-methylphenoxy)butanoic Acid)

• Product Name: 3-methyl-2-(3-methylphenoxy)butanoic Acid
• CAS No: 63403-11-2
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 1086464
• PubChem ID: 3746629
• Update Time: 2025-04-20

3-methyl-2-(3-methylphenoxy)butanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-(m-tolyloxy)butanoic acid
• LogP
• 3-Methyl-2-(3-methylphenoxy)butanoic acid
• 3-methyl-2-(3-methylphenoxy)butanoic acid(SALTDATA: FREE)
• DTXSID20395864
• CS-0454485
• DB-304713
• BS-38334
• SCHEMBL7836617
• 3-Methyl-2-(m-tolyloxy)butanoicacid
• AKOS000165338
• AKOS022184553
• 63403-11-2
• MFCD05863709
• 3-methyl-2-(3-methylphenoxy)butanoic Acid

• MDL： MFCD05863709
• Inchi： 1S/C12H16O3/c1-8(2)11(12(13)14)15-10-6-4-5-9(3)7-10/h4-8,11H,1-3H3,(H,13,14)
• InChI Key： VNGYPVYWLSMETA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C)C=1)C(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53